Ceritinib dihydrochloride
Ceritinib dihydrochloride
Ceritinib Dihydrochloride is a potent alk inhibitor
Brand Name:
Vulcanchem
CAS No.:
1380575-43-8
VCID:
VC0523209
InChI:
InChI=1S/C28H36ClN5O3S.2ClH/c1-17(2)37-25-15-21(20-10-12-30-13-11-20)19(5)14-24(25)33-28-31-16-22(29)27(34-28)32-23-8-6-7-9-26(23)38(35,36)18(3)4;;/h6-9,14-18,20,30H,10-13H2,1-5H3,(H2,31,32,33,34);2*1H
SMILES:
CC1=CC(=C(C=C1C2CCNCC2)OC(C)C)NC3=NC=C(C(=N3)NC4=CC=CC=C4S(=O)(=O)C(C)C)Cl.Cl.Cl
Molecular Formula:
C28H38Cl3N5O3S
Molecular Weight:
631.1 g/mol
Ceritinib dihydrochloride
CAS No.: 1380575-43-8
Cat. No.: VC0523209
Molecular Formula: C28H38Cl3N5O3S
Molecular Weight: 631.1 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Ceritinib Dihydrochloride is a potent alk inhibitor |
|---|---|
| CAS No. | 1380575-43-8 |
| Molecular Formula | C28H38Cl3N5O3S |
| Molecular Weight | 631.1 g/mol |
| IUPAC Name | 5-chloro-2-N-(5-methyl-4-piperidin-4-yl-2-propan-2-yloxyphenyl)-4-N-(2-propan-2-ylsulfonylphenyl)pyrimidine-2,4-diamine;dihydrochloride |
| Standard InChI | InChI=1S/C28H36ClN5O3S.2ClH/c1-17(2)37-25-15-21(20-10-12-30-13-11-20)19(5)14-24(25)33-28-31-16-22(29)27(34-28)32-23-8-6-7-9-26(23)38(35,36)18(3)4;;/h6-9,14-18,20,30H,10-13H2,1-5H3,(H2,31,32,33,34);2*1H |
| Standard InChI Key | WNCJOPLFICTLPT-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1C2CCNCC2)OC(C)C)NC3=NC=C(C(=N3)NC4=CC=CC=C4S(=O)(=O)C(C)C)Cl.Cl.Cl |
| Canonical SMILES | CC1=CC(=C(C=C1C2CCNCC2)OC(C)C)NC3=NC=C(C(=N3)NC4=CC=CC=C4S(=O)(=O)C(C)C)Cl.Cl.Cl |
| Appearance | Solid powder |
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